Cas no 28458-75-5 (2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-)

2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL- structure
28458-75-5 structure
Product Name:2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-
CAS No:28458-75-5
MF:C9H16N4
MW:180.250141143799
CID:3247329
PubChem ID:58324899
Update Time:2025-04-21

2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL- Chemical and Physical Properties

Names and Identifiers

    • 2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL-
    • DTXSID501243127
    • SCHEMBL12578141
    • N2,N2,N4,N4,5-Pentamethyl-2,4-pyrimidinediamine
    • 28458-75-5
    • 2,4-bis-(dimethylamino)-5-methylpyrimidine
    • Inchi: 1S/C9H16N4/c1-7-6-10-9(13(4)5)11-8(7)12(2)3/h6H,1-5H3
    • InChI Key: LXTPSUCTQOHELW-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C(C)=CN=C(N=1)N(C)C

Computed Properties

  • Exact Mass: 180.137496527Da
  • Monoisotopic Mass: 180.137496527Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 32.3Ų

2,4-PYRIMIDINEDIAMINE, N,N,N',N',5-PENTAMETHYL- Related Literature

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